![molecular formula C12H22N2O2 B6236544 tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate CAS No. 1781126-82-6](/img/no-structure.png)
tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
Overview
Description
Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate, also known as TBAM-2-C, is a novel compound with a wide range of potential applications in scientific research. It is a bicyclic compound that is composed of two seven-membered rings, with an aminomethyl group attached to the tert-butyl group. TBAM-2-C has been studied extensively in the laboratory, and its mechanism of action, biochemical and physiological effects, and potential applications are now well understood.
Mechanism of Action
The mechanism of action of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate is not yet fully understood. However, it is believed that tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate binds to proteins, and this binding can affect the structure and function of the protein. tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate is also believed to interact with enzymes and other molecules in the cell, and this interaction can affect the biochemical and physiological processes in the cell.
Biochemical and Physiological Effects
tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has been shown to affect a wide range of biochemical and physiological processes in the cell. It has been shown to inhibit enzymes, alter protein folding, and affect the activity of proteins. It has also been shown to affect cell proliferation and cell differentiation.
Advantages and Limitations for Lab Experiments
Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has several advantages for laboratory experiments. It is a relatively stable compound and it is easy to synthesize. It is also relatively non-toxic, and it can be used at low concentrations. However, tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has several limitations. It is not water soluble, and it is not very soluble in organic solvents. It also has a low solubility in biological fluids, which can limit its use in some experiments.
Future Directions
There are several potential future directions for tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate research. One potential direction is to further study the mechanism of action of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate and to identify the specific proteins and enzymes that it binds to and affects. Another potential direction is to study the effects of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate on cell proliferation and cell differentiation. A third potential direction is to study the potential therapeutic applications of tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate, such as its potential use as a drug delivery system or as an enzyme inhibitor. Finally, tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate could be used to study the structure and function of proteins and to study the mechanisms of drug action.
Synthesis Methods
Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be synthesized through a series of reactions. The first step is the formation of the seven-membered ring, which is accomplished through a reaction between a tert-butyl amine and a cyclopentadiene. This reaction is catalyzed by a Lewis acid, such as boron trifluoride. The second step is the formation of the second seven-membered ring, which is accomplished through a reaction between the first seven-membered ring and a second tert-butyl amine. This reaction is also catalyzed by a Lewis acid, such as boron trifluoride. The final step is the formation of the aminomethyl group, which is accomplished through a reaction between the second seven-membered ring and an aminomethyl group.
Scientific Research Applications
Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has a wide range of potential applications in scientific research. It has been studied extensively in the laboratory, and its potential applications include drug delivery, enzyme inhibition, and protein folding. tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has also been used to study the structure and function of proteins, and it has been used to study the mechanisms of drug action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate involves the reaction of tert-butyl 2-azabicyclo[2.2.1]heptane-2-carboxylate with formaldehyde and ammonium chloride in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "tert-butyl 2-azabicyclo[2.2.1]heptane-2-carboxylate", "formaldehyde", "ammonium chloride", "reducing agent" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-azabicyclo[2.2.1]heptane-2-carboxylate in a suitable solvent.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture and stir for a specific time period.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1781126-82-6 |
Product Name |
tert-butyl 1-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate |
Molecular Formula |
C12H22N2O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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